molecular formula C16H13BrO3 B8386618 5-Bromo-2-hydroxy-4'-methoxychalcone

5-Bromo-2-hydroxy-4'-methoxychalcone

Cat. No.: B8386618
M. Wt: 333.18 g/mol
InChI Key: RXEZLHKVZQYXIY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromo-2-hydroxy-4'-methoxychalcone is a useful research compound. Its molecular formula is C16H13BrO3 and its molecular weight is 333.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H13BrO3

Molecular Weight

333.18 g/mol

IUPAC Name

3-(5-bromo-2-hydroxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one

InChI

InChI=1S/C16H13BrO3/c1-20-14-6-2-11(3-7-14)15(18)8-4-12-10-13(17)5-9-16(12)19/h2-10,19H,1H3

InChI Key

RXEZLHKVZQYXIY-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C(=O)C=CC2=C(C=CC(=C2)Br)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

5-Bromosalicylaldehyde (20.1 g) and p-methoxyacetophenone (15.0 g) were dissolved in ethanol (80 ml) and a solution of potassium hydroxide (26.5 g) in water (40 ml) was added, with cooling. The reaction mixture was allowed to stand overnight, and then was acidified by addition to excess hydrochloric acid. The precipitated 5-bromo-2-hydroxy.4'-methoxychalcone was filtered off, washed with water, and recrystallised from ethanol, 27.5 g, m.p. 177°-179°.
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